4-Methyl-1-piperazinecarbonyl chloride hydrochloride
Overview
Description
4-Methyl-1-piperazinecarbonyl chloride hydrochloride is a chemical compound with the empirical formula C6H11ClN2O · HCl . It has a molecular weight of 199.08 .
Synthesis Analysis
This compound can be synthesized from 1-methylpiperazine by reacting with phosgene .Molecular Structure Analysis
The molecular structure of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride is represented by the SMILES stringCl [H].CN1CCN (CC1)C (Cl)=O . Chemical Reactions Analysis
4-Methyl-1-piperazinecarbonyl chloride hydrochloride may be used in the synthesis of tert-butyl 2-(N-ethyl-4-methylpiperzaine-1-carboxamido)ethylcarbamate and 4b,8,8-trimethyl-9,10-dioxo-4b,5,6,7,8,8a,9,10-octahydrophenanthren-2-yl 4-methyl-piperazine-1-carboxylate .Physical And Chemical Properties Analysis
The melting point of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride is 225-228 °C (lit.) . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
I have conducted a search for the scientific research applications of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride, also known as 4-methylpiperazine-1-carbonyl chloride hydrochloride. However, the available information is limited and primarily focuses on its use in synthesis applications. Below are the details of the applications found:
Synthesis of tert-Butyl 2-(N-ethyl-4-methylpiperzaine-1-carboxamido)ethylcarbamate
This compound is used in the synthesis of tert-butyl 2-(N-ethyl-4-methylpiperzaine-1-carboxamido)ethylcarbamate, which could be a precursor or an intermediate in the production of various pharmaceuticals or organic molecules .
Synthesis of 4b,8,8-Trimethyl-9,10-dioxo-4b,5,6,7,8,8a,9,10-octahydrophenanthren-2-yl 4-methyl-piperazine-1-carboxylate
Another application is in the synthesis of 4b,8,8-trimethyl-9,10-dioxo-4b,5,6,7,8,8a,9,10-octahydrophenanthren-2-yl 4-methyl-piperazine-1-carboxylate. This compound may serve as a building block in chemical synthesis for research purposes .
Safety and Hazards
This compound is classified as Skin Corrosion/Irritation Category 2 and Serious Eye Damage/Eye Irritation Category 2 . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools . Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended .
Mechanism of Action
Mode of Action
It is known that the compound can be used in the synthesis of other compounds , suggesting that it may interact with its targets through covalent bonding or other chemical reactions.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride .
properties
IUPAC Name |
4-methylpiperazine-1-carbonyl chloride;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClN2O.ClH/c1-8-2-4-9(5-3-8)6(7)10;/h2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WICNYNXYKZNNSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80203633 |
Source
|
| Record name | 4-Methylpiperazine-1-carbonyl chloride monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80203633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-1-piperazinecarbonyl chloride hydrochloride | |
CAS RN |
55112-42-0 |
Source
|
| Record name | 1-Piperazinecarbonyl chloride, 4-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55112-42-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methylpiperazine-1-carbonyl chloride monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055112420 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Methylpiperazine-1-carbonyl chloride monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80203633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methylpiperazine-1-carbonyl chloride monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.057 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-Chlorocarbonyl-N′-methylpiperazine hydrochloride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7T2R5ALS8T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride in the synthesis of eszopiclone?
A1: 4-Methyl-1-piperazinecarbonyl chloride hydrochloride acts as a crucial reactant in the synthesis of eszopiclone. The research paper states that eszopiclone is synthesized by reacting 6-(5-chlorine-2-pyridinyl)-5-hydroxide-7-oxy-6,7-dihydrogen-5H-pyrrole[3,4-b]pyrazine with 4-methyl-1-piperazinecarbonyl chloride hydrochloride []. This reaction leads to the formation of racemic zopiclone, which is then further processed to obtain the desired enantiomer, eszopiclone.
Q2: Is there any information available on the specific reaction mechanism involving 4-Methyl-1-piperazinecarbonyl chloride hydrochloride in this synthesis?
A2: Unfortunately, the research paper "Study on Enantioseparation of Eszopiclone" [] focuses primarily on the enantioseparation process of eszopiclone rather than delving into the detailed reaction mechanism of its synthesis. Further research and literature review would be needed to provide a comprehensive understanding of the specific reaction steps and mechanisms involved.
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